2-(Dimethylamino)butanenitrile
Overview
Description
“2-(Dimethylamino)butanenitrile” is a chemical compound that is related to Chlorpheniramine . Chlorpheniramine is a first-generation alkylamine antihistamine used in the prevention of the symptoms of allergic conditions such as rhinitis and urticaria .
Synthesis Analysis
The synthesis of similar compounds has been described in various studies. For instance, a synthetic process of 2-dimethylaminoethyl chloride hydrochloride has been disclosed, which involves taking dimethylethanolamine as a raw material and carrying out a chlorination reaction between the dimethylethanolamine and thionyl chloride . Another study reported the synthesis of Bis[2-dimethylamino-a-trimethylsilylbenzyl]Mn(II) by the reaction of MnCl2 with 2-dimethylamino-R-trimethylsilylbenzyl-Li .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies. For example, the structure of 2-(dimethylamino)-2-phenylbutanol has been reported . Another study reported the structure of 2-Butenenitrile .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the reaction of 2-Butenenitrile has been reported in the NIST Chemistry WebBook . Another study reported the reaction of 4-(N, N-Dimethylamino)-2-phenyl-2-(2-pyridyl)butanenitrile with Ethyl Chloroformate .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed in several studies. For instance, a study reported the physical and chemical properties of Dimethylaminoethanethiol hydrochloride .Scientific Research Applications
- DMABN has been used in the synthesis of semi-interpenetrating polymer network (semi-IPN) hydrogels. These hydrogels are responsive to both temperature and pH changes .
- Researchers have modified amphiphilic block copolymers by attaching PDMAEMA side chains using efficient azide–alkyne “click” chemistry .
Smart Hydrogels for Drug Delivery
Amphiphilic Block Copolymers
Responsive Random Copolymers
Safety and Hazards
The safety data sheet for Dimethylaminoethanethiol hydrochloride indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is advised to avoid breathing mist, gas or vapours, and to avoid contact with skin and eyes .
Relevant Papers Several papers have been published on similar compounds. For instance, a paper titled “Preparation of amphiphilic copolymers via base-catalyzed hydrolysis of quaternized poly [2-(dimethylamino)ethyl methacrylate]” discusses the multi-stimuli-responsiveness of tertiary amine-containing polyacrylates . Another paper titled “Reaction of 4-(N, N-Dimethylamino)-2-phenyl-2-(2-pyridyl)butanenitrile and Related Compounds with Ethyl Chloroformate; Formation of Indolizinium and Quinolizinium Chlorides” discusses the reaction of 4-(N, N-Dimethylamino)-2-phenyl-2-(2-pyridyl)butanenitrile with Ethyl Chloroformate .
properties
IUPAC Name |
2-(dimethylamino)butanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c1-4-6(5-7)8(2)3/h6H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAGISDHALCVYJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80502057 |
Source
|
| Record name | 2-(Dimethylamino)butanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80502057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)butanenitrile | |
CAS RN |
62737-41-1 |
Source
|
| Record name | 2-(Dimethylamino)butanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80502057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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